Cas no 84319-71-1 ( )

• Product name: &nbsp
• CAS No: 84319-71-1
• MF: C₁₃H₁₄Cl₂O
• MW: 257.155662059784
• CID: 989315
• PubChem ID: 5802210

  Chemical and Physical Properties

Names and Identifiers

• (E)-1-(3,4-dichlorophenyl)-4-methylhex-1-en-3-one
• NSC315492
• 84319-71-1
• DTXSID10421005
• NSC-315492
•  

• Inchi： InChI=1S/C13H14Cl2O/c1-3-9(2)13(16)7-5-10-4-6-11(14)12(15)8-10/h4-9H,3H2,1-2H3/b7-5+
• InChI Key： OOFLEXQCPRWYGG-FNORWQNLSA-N
• SMILES： CCC(C)C(=O)C=CC1=CC(=C(C=C1)Cl)Cl

Computed Properties

• Exact Mass: 256.0421705g/mol
• Monoisotopic Mass: 256.0421705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1Ų
• XLogP3: 4.7